2-Bromo-5-(4-fluorophenyl)thiophene
Overview
Description
2-Bromo-5-(4-fluorophenyl)thiophene is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound belongs to the class of thiophene derivatives, which are widely used in the synthesis of various organic compounds.
Scientific Research Applications
Synthesis and Medicinal Applications
- Derivative Synthesis and Pharmacological Potential : A study by Ikram et al. (2015) details the synthesis of various derivatives of 5-aryl-2-bromo-3-hexylthiophene, including 2-bromo-5-(3-chloro-4-fluorophenyl)-3-hexylthiophene, through a palladium-catalyzed Suzuki cross-coupling reaction. These derivatives demonstrate significant potential in haemolytic, biofilm inhibition, and anti-thrombolytic activities, suggesting possible medicinal applications (Ikram et al., 2015).
Material Science Applications
- Tuning Electronic Properties of Conjugated Polythiophenes : Research by Gohier et al. (2013) explores the preparation of 3-Fluoro-4-hexylthiophene, a derivative of 2-bromo-5-(4-fluorophenyl)thiophene. The study investigates the electronic properties of this compound and its potential use in conjugated polythiophenes, which are important in material science, particularly for applications in organic electronics (Gohier et al., 2013).
Applications in Radiopharmaceutical Design
- Thiophenes in Radiopharmaceutical Chemistry : Kilbourn's study in 1989 discusses the application of thiophenes in radiopharmaceutical chemistry, where a thiophene ring replaces a benzene ring in the synthesis of specific radiopharmaceuticals. This research indicates the potential of 2-bromo-5-(4-fluorophenyl)thiophene in designing radiopharmaceuticals with possibly altered pharmacokinetics and improved characteristics (Kilbourn, 1989).
Optical and Photophysical Properties
- Impact on Optical and Photophysical Properties : The study by Li et al. (2002) explores the postfunctionalization of polythiophenes and the effects of various substituents, like 2-bromo-5-(4-fluorophenyl)thiophene, on their optical and photophysical properties. This has implications for developing materials with specific optical characteristics for applications in organic electronics and photonics (Li et al., 2002).
Polymer Science
- Polymer Synthesis and Properties : A study by Wu et al. (1996) on the synthesis of head-to-tail regioregular poly[3-(alkylthio)thiophenes] highlights the potential use of thiophene derivatives like 2-bromo-5-(4-fluorophenyl)thiophene in the development of polymers with small band gaps, which are significant for applications in electronics and optoelectronics (Wu et al., 1996).
properties
IUPAC Name |
2-bromo-5-(4-fluorophenyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFS/c11-10-6-5-9(13-10)7-1-3-8(12)4-2-7/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVSGIDPCBJSBSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(S2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50697085 |
Source
|
| Record name | 2-Bromo-5-(4-fluorophenyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50697085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-(4-fluorophenyl)thiophene | |
CAS RN |
1073313-97-9 |
Source
|
| Record name | 2-Bromo-5-(4-fluorophenyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50697085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-methoxy-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid](/img/structure/B1503375.png)
![7-chloro-3-nitro-1H-pyrrolo[3,2-b]pyridine](/img/structure/B1503393.png)
![7-methoxy-3-nitro-1H-pyrrolo[3,2-b]pyridine](/img/structure/B1503439.png)
